Cas no 1368116-13-5 (1-ethyl-4-methyl-1H-1,2,3-triazole-5-carboxylic acid)

• Product Name: 1-ethyl-4-methyl-1H-1,2,3-triazole-5-carboxylic acid
• CAS No: 1368116-13-5
• MF: C₆H₉N₃O₂
• MW: 155.154560804367
• MDL: MFCD22069727
• CID: 4593911
• PubChem ID: 82416413
• Update Time: 2025-05-20

1-ethyl-4-methyl-1H-1,2,3-triazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-5-carboxylic acid, 1-ethyl-4-methyl-
• 1-ethyl-4-methyl-1H-1,2,3-triazole-5-carboxylic acid

• MDL： MFCD22069727
• Inchi： 1S/C6H9N3O2/c1-3-9-5(6(10)11)4(2)7-8-9/h3H2,1-2H3,(H,10,11)
• InChI Key： UPBBEZWZHPWDMT-UHFFFAOYSA-N
• SMILES： N1(CC)C(C(O)=O)=C(C)N=N1

Computed Properties

• Exact Mass: 155.069
• Monoisotopic Mass: 155.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68A^2
• XLogP3: 0.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 1-ethyl-4-methyl-1H-1,2,3-triazole-5-carboxylic acid

1-Ethyl-4-Methyl-1H-1,2,3-Triazole-5-Carboxylic Acid: A Comprehensive Overview

The compound 1-ethyl-4-methyl-1H-1,2,3-triazole-5-carboxylic acid (CAS No. 1368116-13-5) is a significant molecule in the field of organic chemistry, particularly in the synthesis of heterocyclic compounds. This compound belongs to the class of triazoles, which are widely studied for their applications in pharmaceuticals, agrochemicals, and materials science. The triazole ring structure is a key feature of this molecule, contributing to its unique chemical properties and reactivity.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 1-ethyl-4-methyl-1H-1,2,3-triazole-5-carboxylic acid. Researchers have explored various strategies, including click chemistry and transition metal-catalyzed reactions, to construct the triazole ring with high precision. The click chemistry approach, particularly the copper-catalyzed azide–alkyne cycloaddition (CuAAC), has been pivotal in synthesizing this compound. This method not only enhances the yield but also ensures the formation of the desired stereochemistry.

The carboxylic acid group attached to the triazole ring plays a crucial role in determining the compound's reactivity and functionality. This group can participate in various chemical transformations, such as esterification and amidation, making it versatile for further functionalization. Recent studies have highlighted the potential of this compound as a building block for constructing bioactive molecules. For instance, its derivatives have shown promise in inhibiting enzymes associated with neurodegenerative diseases.

In terms of applications, 1-ethyl-4-methyl-1H-1,2,3-triazole-5-carboxylic acid has garnered attention in drug discovery programs. Its ability to form stable complexes with metal ions makes it a valuable ligand in coordination chemistry. Additionally, its triazole ring provides a platform for designing molecules with enhanced pharmacokinetic properties. Researchers have reported that certain analogs of this compound exhibit improved solubility and bioavailability, which are critical factors in drug development.

The synthesis of this compound involves a series of well-defined steps that ensure high purity and structural integrity. The starting materials are carefully selected to minimize side reactions and maximize yield. For example, the use of ethyl groups and methyl substituents on the triazole ring not only stabilizes the structure but also imparts specific physicochemical properties. These substituents can influence the molecule's ability to interact with biological targets, making it an attractive candidate for medicinal chemistry.

Recent breakthroughs in computational chemistry have also contributed to our understanding of 1-ethyl-4-methyl-1H-1,2,3-triazole-5-carboxylic acid. Advanced molecular modeling techniques have been employed to predict its binding affinity towards various protein targets. These studies provide valuable insights into its potential as a lead compound for therapeutic agents. Furthermore, computational methods have been used to optimize synthetic routes, reducing costs and improving efficiency.

In conclusion, 1-ethyl-4-methyl-1H-1,2,3-triazole-5-carboxylic acid (CAS No. 1368116